N'-(4-(BENZYLOXY)BENZYLIDENE)-2-(2-NAPHTHYLOXY)ACETOHYDRAZIDE
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N'-(4-(BENZYLOXY)BENZYLIDENE)-2-(2-NAPHTHYLOXY)ACETOHYDRAZIDE is a useful research compound. Its molecular formula is C26H22N2O3 and its molecular weight is 410.5 g/mol. The purity is usually 95%.
The exact mass of the compound N'-[4-(benzyloxy)benzylidene]-2-(2-naphthyloxy)acetohydrazide is 410.16304257 g/mol and the complexity rating of the compound is 567. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Anticancer Applications
The compound and its derivatives have been extensively studied for their anticancer properties. Salahuddin et al. (2014) synthesized a series of compounds through a series of steps starting from o-phenylenediamine and naphtene-1-acetic acid/2-naphthoxyacetic acid. These compounds were evaluated for in vitro anticancer activity against various cell lines, with one compound showing significant activity against breast cancer cell lines, suggesting potential therapeutic applications in oncology (Salahuddin, Shaharyar, Mazumder, & Ahsan, 2014). Similarly, Mansour et al. (2021) synthesized hydrazide derivatives and evaluated their cytotoxicity against human breast cancer MCF-7 and MDA-MB-231 cell lines, with some compounds showing promising IC50 values, highlighting their potential as anticancer agents (Mansour, Abd-Rabou, Nassar, & Elewa, 2021).
Antimicrobial and Antioxidant Properties
Additionally, compounds derived from N'-[4-(benzyloxy)benzylidene]-2-(2-naphthyloxy)acetohydrazide exhibit antimicrobial activities. Mohamed et al. (2008) reported the synthesis of pyridines, oxazines, and thiazoles from 3-Aryl-1-(2-naphthyl)prop-2-en-1-ones, showing comparable antimicrobial activities to Ampicillin®, suggesting their utility in developing new antimicrobial agents (Mohamed, Youssef, Amr, & Kotb, 2008). Mahmoud et al. (2017) also explored the antimicrobial activity of novel dithiolane, thiophene, coumarin, and 2-pyridone derivatives, indicating their potential in combating microbial infections (Mahmoud, Abu El‐Azm, Ali, & Ali, 2017).
Photophysical and Material Science Applications
In the realm of material science, compounds related to N'-[4-(benzyloxy)benzylidene]-2-(2-naphthyloxy)acetohydrazide have been investigated for their photophysical properties. For instance, Srivastava et al. (2016) discussed the aggregation-enhanced emission and solid-state emission properties of 1,8-naphthalimide-based compounds, which could have implications in the development of optical materials and sensors (Srivastava, Singh, & Mishra, 2016).
Properties
IUPAC Name |
2-naphthalen-2-yloxy-N-[(E)-(4-phenylmethoxyphenyl)methylideneamino]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H22N2O3/c29-26(19-31-25-15-12-22-8-4-5-9-23(22)16-25)28-27-17-20-10-13-24(14-11-20)30-18-21-6-2-1-3-7-21/h1-17H,18-19H2,(H,28,29)/b27-17+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PDIQATQZALFTML-WPWMEQJKSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)COC2=CC=C(C=C2)C=NNC(=O)COC3=CC4=CC=CC=C4C=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C=C1)COC2=CC=C(C=C2)/C=N/NC(=O)COC3=CC4=CC=CC=C4C=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H22N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
410.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
303086-03-5 |
Source
|
Record name | N'-(4-(BENZYLOXY)BENZYLIDENE)-2-(2-NAPHTHYLOXY)ACETOHYDRAZIDE | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.